Cas no 27106-12-3 (5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one)

5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a heterocyclic compound featuring a triazolone core with a phenyl substituent and a thiol functional group. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The thiol group enables thioether formation, while the triazolone ring offers sites for further derivatization. Its stability under standard conditions and compatibility with common solvents enhance its utility in research and industrial applications. The compound is often employed in the development of bioactive molecules due to its ability to participate in diverse chemical transformations, making it valuable for medicinal chemistry and material science.

5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one structure

27106-12-3 structure

Product Name:5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one

CAS No:27106-12-3

MF:C₈H₇N₃OS

MW:193.225679636002

MDL:MFCD08582841

CID:279326

PubChem ID:2736604

Update Time:2025-05-27

5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazolidin-3-one,4-phenyl-5-thioxo-
- 5-Hydroxy-4-phenyl-1,2,4-triazole-3-thiol
- 4-Phenyl-3-mercapto-1.2.4-triazolon-(5)
- 4-phenyl-3-sulfanyl-1,2,4-triazolin-5-one
- 4-phenyl-5-thioxo-[1,2,4]triazolidin-3-one
- AC1MC5YI
- NCIOpen2_001319
- NSC93431
- SBB072465
- STK272298
- SureCN7806028
- 4-phenyl-5-sulfanylidene-1, 2, 4-triazolidin-3-one
- 27106-12-3
- 5-mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- NSC-93431
- LS-08462
- 4-Phenyl-5-thioxo-1,2,4-triazolidin-3-one
- EN300-6477574
- SCHEMBL7806028
- SCHEMBL8178332
- Z3223353826
- AKOS003725942
- DTXSID90371473
- 4-phenyl-5-sulfanylidene-1,2,4-triazolidin-3-one
- 4-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one
- 5-MERCAPTO-4-PHENYL-4H-(1,2,4)TRIAZOL-3-OL
- 4-Phenyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
- AKOS003395076
- RAOXPTJDYMBTGU-UHFFFAOYSA-N
- 3-Hydroxy-5-mercapto-4-phenyl-1,2,4-triazole
- CBA10612
- 5-mercapto-4-phenyl-4H-1,2,4-triazol-3-ol
- MFCD08582841
- ALBB-025269
- DS-008195
- 3H-1,2,4-triazol-3-one, 2,4-dihydro-5-mercapto-4-phenyl-
- 4-phenyl-5-sulfanyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- G34165
- 5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- MDL： MFCD08582841
- Inchi： 1S/C8H7N3OS/c12-7-9-10-8(13)11(7)6-4-2-1-3-5-6/h1-5H,(H,9,12)(H,10,13)
- InChI Key： RAOXPTJDYMBTGU-UHFFFAOYSA-N
- SMILES： S=C1NNC(N1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 193.03111
Monoisotopic Mass: 193.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.5A^2
XLogP3: 1.3

Experimental Properties

Density: 1.5
Boiling Point: 437.3°Cat760mmHg
Flash Point: 218.3°C
Refractive Index: 1.748
PSA: 44.37

5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019111832-5g	5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-ol	27106-12-3	95%	5g	$790.40	2023-09-02
TRC	M245055-250mg	5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	27106-12-3		250mg	$ 275.00	2022-06-02
TRC	M245055-500mg	5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	27106-12-3		500mg	$ 450.00	2022-06-02
TRC	M245055-1000mg	5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	27106-12-3		1g	$ 720.00	2022-06-02
abcr	AB415317-500 mg	5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	27106-12-3		500MG	€254.60	2023-02-03
abcr	AB415317-1 g	5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	27106-12-3		1g	€322.50	2023-04-24
abcr	AB415317-5 g	5-Mercapto-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	27106-12-3		5g	€907.00	2023-04-24
Chemenu	CM338416-1g	5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-ol	27106-12-3	95%+	1g	$268	2024-07-28
Chemenu	CM338416-250mg	5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-ol	27106-12-3	95%+	250mg	$238	2021-08-18
Chemenu	CM338416-1g	5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-ol	27106-12-3	95%+	1g	$409	2021-08-18